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Abstract
This technical guide provides an in-depth overview of Isopropyl Butyrate (CAS 638-11-9), a

significant ester in the chemical and pharmaceutical industries. This document consolidates

essential information on its physicochemical properties, synthesis, purification, and analytical

characterization. Detailed experimental protocols for its synthesis via Fischer esterification and

its analysis by Gas Chromatography-Flame Ionization Detection (GC-FID) are presented.

Furthermore, this guide includes comprehensive spectroscopic data, including ¹H NMR, ¹³C

NMR, FTIR, and Mass Spectrometry, to aid in its identification and characterization. Safety and

handling information is also provided to ensure its proper use in a laboratory setting.

Chemical and Physical Properties
Isopropyl butyrate, also known as isopropyl butanoate, is a colorless liquid with a

characteristic fruity, pineapple-like odor.[1][2] It is less dense than water and its vapors are

heavier than air.[1][2] This ester is utilized as a flavoring agent in food products and as a

fragrance component in various consumer goods.[1][2]

Table 1: Physicochemical Properties of Isopropyl Butyrate
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Property Value Reference(s)

CAS Number 638-11-9 [1]

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1][2]

Appearance Colorless liquid [1][2]

Odor Fruity, pineapple-like [1]

Boiling Point 130-131 °C

Density 0.859 g/mL at 25 °C

Refractive Index (n20/D) 1.393

Vapor Pressure 6 mmHg at 20 °C

Flash Point 24 °C (75.2 °F)

Solubility Soluble in water. [3]

Synthesis and Purification
The most common method for synthesizing isopropyl butyrate is the Fischer esterification of

butyric acid with isopropanol, using a strong acid catalyst such as sulfuric acid.[4][5][6]

Fischer Esterification: Synthesis of Isopropyl Butyrate
The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product

(the ester), an excess of one reactant (typically the alcohol) is used, and the water formed

during the reaction is removed.[5][6]

Caption: Fischer Esterification of Isopropyl Butyrate.

Experimental Protocol: Synthesis of Isopropyl Butyrate
This protocol describes a representative laboratory-scale synthesis of isopropyl butyrate.

Materials:
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Butyric acid

Isopropanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flasks

Procedure:

In a round-bottom flask, combine butyric acid and an excess of isopropanol (e.g., a 1:3 molar

ratio).

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Assemble a reflux apparatus and heat the mixture to reflux for 1-2 hours.[7]

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst, vent frequently to release CO₂), and finally with brine.[8]

Dry the organic layer over anhydrous sodium sulfate.[8]

Decant or filter the dried ester into a clean, dry flask.
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Purification by Fractional Distillation
The crude isopropyl butyrate can be purified by fractional distillation to remove any remaining

starting materials and byproducts.[9][10][11]

Crude Isopropyl Butyrate

Washing
(Water, NaHCO₃, Brine)

Drying
(Anhydrous Na₂SO₄)

Fractional Distillation

Pure Isopropyl Butyrate

Collect fraction at ~130-131°C

Impurities Removed

Click to download full resolution via product page

Caption: Purification workflow for Isopropyl Butyrate.

Experimental Protocol: Fractional Distillation
Apparatus:

Distillation flask (round-bottom flask)

Fractionating column (e.g., Vigreux column)

Distillation head with a thermometer
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Condenser

Receiving flask

Heating mantle

Procedure:

Place the dried crude isopropyl butyrate in the distillation flask with a few boiling chips.

Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned just

below the side arm of the distillation head.[9]

Gently heat the distillation flask.

Collect the fraction that distills at the boiling point of isopropyl butyrate (approximately 130-

131 °C). Discard any initial lower-boiling fractions.

Continue distillation until only a small amount of residue remains in the distillation flask.

Analytical Characterization
Gas Chromatography-Flame Ionization Detection (GC-
FID)
GC-FID is a standard technique for assessing the purity of volatile compounds like isopropyl
butyrate.[12]

Table 2: Representative GC-FID Method Parameters
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Parameter Specification

Column
Capillary column suitable for volatile organic

compounds (e.g., DB-WAX or equivalent)

Carrier Gas Helium or Nitrogen

Injector Temperature 240 °C

Detector Temperature 280 °C (FID)

Oven Temperature Program

Example: Initial temperature of 90°C, ramp at

2°C/min to 210°C, hold for 8 minutes

(optimization may be required)[12]

Injection Volume ~1-5 µL

Experimental Protocol: GC-FID Analysis
Sample Preparation:

Prepare a stock solution of isopropyl butyrate in a suitable solvent (e.g., n-hexane or

ethanol) at a known concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by diluting the stock solution.

For purity analysis of a synthesized sample, dilute it in the same solvent to fall within the

calibration range.

Analysis:

Inject the prepared standards and sample into the GC-FID system.

Record the chromatograms and integrate the peak areas.

Construct a calibration curve by plotting peak area versus concentration for the standards.

Determine the concentration of isopropyl butyrate in the sample from the calibration curve.

Purity can be calculated as the area percent of the isopropyl butyrate peak relative to the

total area of all peaks.[12]
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Caption: Workflow for GC-FID analysis of Isopropyl Butyrate.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of isopropyl butyrate provides characteristic

signals for the different proton environments in the molecule.[2][13]

Table 3: ¹H NMR Spectral Data for Isopropyl Butyrate

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~4.9 Septet 1H -CH- (isopropyl group)

~2.2 Triplet 2H
-CH₂- adjacent to

C=O

~1.6 Sextet 2H -CH₂-CH₃

~1.2 Doublet 6H -CH(CH₃)₂

~0.9 Triplet 3H -CH₂-CH₃

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum shows distinct signals for each carbon

atom in the molecule.[2][14]

Table 4: ¹³C NMR Spectral Data for Isopropyl Butyrate
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Chemical Shift (δ) ppm Assignment

~173 C=O (ester carbonyl)

~67 -CH- (isopropyl group)

~36 -CH₂- adjacent to C=O

~22 -CH(CH₃)₂

~18 -CH₂-CH₃

~13 -CH₂-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of isopropyl butyrate displays characteristic absorption bands

corresponding to its functional groups.[2][15][16][17]

Table 5: FTIR Spectral Data for Isopropyl Butyrate

Wavenumber (cm⁻¹) Vibration

~2970 C-H stretch (alkane)

~1735 C=O stretch (ester)

~1180 C-O stretch (ester)

Mass Spectrometry (MS)
The mass spectrum of isopropyl butyrate shows a molecular ion peak and characteristic

fragmentation patterns.[2][18]

Table 6: Major Fragments in the Mass Spectrum of Isopropyl Butyrate
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m/z Putative Fragment

130 [M]⁺ (Molecular ion)

89 [M - C₃H₅]⁺

71 [CH₃CH₂CH₂CO]⁺

43 [CH₃CH₂CH₂]⁺ or [CH(CH₃)₂]⁺ (Base Peak)

41 [C₃H₅]⁺

27 [C₂H₃]⁺

Safety and Handling
Isopropyl butyrate is a flammable liquid and vapor.[1][19] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[1][19]

Handling Precautions:[19]

Keep away from heat, sparks, open flames, and hot surfaces.

Keep the container tightly closed.

Use only in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.

Ground/bond container and receiving equipment.

First Aid Measures:[19]

If inhaled: Move the person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.
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Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this chemical.[1][19][20]

Applications
Isopropyl butyrate is primarily used in the following areas:

Flavor and Fragrance Industry: As a flavoring agent in foods and beverages to impart a fruity,

pineapple-like taste and aroma. It is also used in perfumes and other scented products.[1][2]

Chemical Intermediate: It can be used as a starting material or intermediate in the synthesis

of other organic compounds.

Solvent: Due to its ester functionality, it can act as a solvent for certain applications.[1]

Conclusion
This technical guide has provided a comprehensive overview of isopropyl butyrate (CAS 638-

11-9), covering its chemical and physical properties, detailed methodologies for its synthesis

and purification, and a summary of its analytical characterization through various spectroscopic

techniques. The information presented herein is intended to be a valuable resource for

researchers, scientists, and professionals in the field of drug development, facilitating a deeper

understanding and safe and effective utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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